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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical disposal procedures is a critical

component of this responsibility. This guide provides essential, step-by-step information for the

safe and compliant disposal of Ethyl 3-methylpentanoate, a commonly used flavoring and

fragrance agent in various research applications.

Ethyl 3-methylpentanoate is classified as a highly flammable liquid and requires disposal as

hazardous waste.[1] Improper disposal can lead to safety hazards and environmental

contamination. Therefore, it is crucial to follow established protocols for chemical waste

management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[1]

Handle the chemical in a well-ventilated area, away from heat, sparks, open flames, and hot

surfaces.[1][2] All equipment used for handling should be explosion-proof and non-sparking.[1]

Step-by-Step Disposal Protocol
The disposal of Ethyl 3-methylpentanoate must be conducted through your institution's

Environmental Health and Safety (EHS) Hazardous Waste Program.[3] Do not dispose of this

chemical in regular trash or down the sewer system.[3][4]
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Waste Identification and Labeling:

Clearly label the waste container as "Hazardous Waste."[3][5]

On the hazardous waste tag, provide the full chemical name: "Ethyl 3-
methylpentanoate." Do not use abbreviations or chemical formulas.[3]

Indicate the quantity of the waste.[3]

Include the date of waste generation, the location (department and room number), and the

name and contact information of the principal investigator.[3]

Mark the appropriate hazard pictograms, which for Ethyl 3-methylpentanoate includes

the flammable liquid symbol.[1]

Waste Accumulation and Storage:

Use a compatible, leak-proof container with a secure screw-on cap.[5][6] Plastic

containers are often preferred over glass when compatible.[3]

Store the waste container in a designated hazardous waste storage area.[6]

Ensure the storage area is cool and well-ventilated.[1]

Keep the waste container closed except when adding more waste.[5][6]

Utilize secondary containment, such as a lab tray, to capture any potential spills or leaks.

[6] The secondary container should be capable of holding 110% of the volume of the

primary container.[6]

Segregate Ethyl 3-methylpentanoate waste from incompatible materials, such as

oxidizing agents.[2]

Requesting Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution (e.g., 90 days), submit a hazardous waste collection request to your EHS office.

[6]
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Complete any required forms, such as a Hazardous Waste Information Form, providing a

complete list of the chemical contents.[3]

Spill and Emergency Procedures
In the event of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation.[1] Prevent the spill from entering drains or water courses.[1] Absorb the spill with a

non-combustible, inert material such as diatomite or universal binders.[1] Collect the

contaminated material and dispose of it as hazardous waste, following the procedures outlined

above.[1]

Quantitative Data Summary
While specific quantitative limits for disposal methods are determined by local, state, and

federal regulations, the following table summarizes key properties of Ethyl 3-
methylpentanoate relevant to its safe handling and disposal.

Property Value Source

CAS Number 5870-68-8 [1][7]

Molecular Formula C8H16O2 [1][7]

Molecular Weight 144.21 g/mol [1][7]

GHS Classification Flammable Liquid, Category 2 [1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ethyl 3-methylpentanoate.
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By adhering to these procedures, you contribute to a safer research environment and ensure

compliance with regulatory requirements for hazardous waste disposal. Always consult your

institution's specific EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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